molecular formula C14H16FN3O2 B8296032 4-Fluoro-1H-indazol-3-yl 4-methylpiperidine-1-carboxylate

4-Fluoro-1H-indazol-3-yl 4-methylpiperidine-1-carboxylate

Cat. No.: B8296032
M. Wt: 277.29 g/mol
InChI Key: YIPGCJVNNBDSJF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Fluoro-1H-indazol-3-yl 4-methylpiperidine-1-carboxylate is a useful research compound. Its molecular formula is C14H16FN3O2 and its molecular weight is 277.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H16FN3O2

Molecular Weight

277.29 g/mol

IUPAC Name

(4-fluoro-1H-indazol-3-yl) 4-methylpiperidine-1-carboxylate

InChI

InChI=1S/C14H16FN3O2/c1-9-5-7-18(8-6-9)14(19)20-13-12-10(15)3-2-4-11(12)16-17-13/h2-4,9H,5-8H2,1H3,(H,16,17)

InChI Key

YIPGCJVNNBDSJF-UHFFFAOYSA-N

Canonical SMILES

CC1CCN(CC1)C(=O)OC2=NNC3=C2C(=CC=C3)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

100 mg (0.66 mmol) of 4-fluoro-1H-indazol-3-ol and 116.8 mg (0.72 mmol) of 4-methylpiperidine-1-carbonyl chloride (Example 2) in 10 ml of pyridine were heated under reflux for 4 h and left to stand overnight. Addition of 24 mg of 4-methyl-piperidine-1-carbonyl chloride was followed by heating under reflux for a further 2 h while the pyridine was distilled off in vacuo, and the residue was dissolved in water and extracted with ethyl acetate. The organic phase was concentrated and purified by preparative HPLC (PR18, acetonitrile/water 0.1% TFA). Yield: 56 mg (31%), M+H+: 278.1.
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100 mg
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116.8 mg
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10 mL
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24 mg
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0 (± 1) mol
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solvent
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Synthesis routes and methods II

Procedure details

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